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Compound of Interest

Compound Name: Humulone

Cat. No.: B191422 Get Quote

For immediate release – Researchers, scientists, and drug development professionals handling

humulone must adhere to strict disposal protocols to ensure laboratory safety and

environmental protection. Due to its classification as harmful if swallowed and very toxic to

aquatic life with long-lasting effects, humulone and its waste products require management as

hazardous chemical waste.[1] In-lab neutralization is not recommended for this compound.

Immediate Safety and Handling
Before disposal, it is crucial to follow proper handling procedures for humulone. Always wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[1][2] Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of

any dust or aerosols.[1] In case of accidental contact, flush the affected skin or eyes with

copious amounts of water for at least 15 minutes and seek immediate medical attention.[2][3]

Waste Collection and Storage
All humulone waste, including pure compound, contaminated solutions, and used

consumables (e.g., pipette tips, weighing boats), must be collected in a designated, leak-proof,

and chemically compatible waste container.[4][5][6] The container must be clearly labeled as

"Hazardous Waste" and specify "Humulone" along with its approximate concentration and

other components of the waste stream.[5][6]

Store the sealed hazardous waste container in a designated satellite accumulation area (SAA)

within the laboratory.[4][5] This area should be away from drains, heat sources, and
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incompatible materials.[1][6] Ensure that the container is kept closed except when adding

waste.[5][6]

Disposal Procedure
The primary and mandated disposal route for humulone is through your institution's

Environmental Health and Safety (EHS) department or equivalent hazardous waste

management service.[7] Do not attempt to dispose of humulone down the drain or in regular

trash.[8]

Step-by-step Disposal Protocol:

Segregate Waste: Collect all humulone-containing waste separately from other waste

streams.

Containerize Properly: Use a designated, robust, and compatible container with a secure lid.

[5][6]

Label Accurately: Affix a hazardous waste label to the container, clearly identifying the

contents as "Humulone waste" and listing all components and their approximate

percentages.[5][6]

Store Safely: Place the sealed container in your laboratory's designated satellite

accumulation area.[4]

Request Pickup: Once the container is nearly full (typically around 75-90% capacity) or has

been in storage for a set period (e.g., 150 days), contact your institution's EHS department to

schedule a hazardous waste pickup.[4][5] Follow their specific procedures for pickup

requests.[7]

Quantitative Data Summary
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Property Value Source

Chemical Formula C₂₁H₃₀O₅ [1][9]

Molecular Weight 362.46 g/mol [1]

pKa ~4.5 - 5.5 [1][4]

Solubility in Water (pH 5, 25°C) ~50 ppm [4]

Solubility in Water (pH 4, 25°C) ~10 ppm [4]

Solubility in DMSO
100 mg/mL (requires

sonication)
[1][5]

Experimental Protocols
As in-laboratory treatment of humulone waste is not recommended due to its aquatic toxicity,

no experimental neutralization protocols are provided. The standard and required protocol is

collection and disposal via a certified hazardous waste management service.

Humulone Disposal Workflow
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Humulone Disposal Decision Workflow

Start: Humulone Waste Generated

Assess Waste Type

Solid Waste (e.g., powder, contaminated consumables)
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Accumulation Area (SAA)

Container Full or
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End: Proper Disposal Complete
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Caption: Decision workflow for the proper disposal of humulone waste.
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This guidance is intended to provide essential information for the safe handling and disposal of

humulone in a laboratory setting. Always consult your institution's specific safety and waste

disposal policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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